N'-[(1E)-(4-methoxyphenyl)methylidene]-4H,5H-naphtho[1,2-b]thiophene-2-carbohydrazide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-4,5-dihydrobenzo[g][1]benzothiole-2-carboxamide
• InChI: InChI=1S/C21H18N2O2S/c1-25-17-10-6-14(7-11-17)13-22-23-21(24)19-12-16-9-8-15-4-2-3-5-18(15)20(16)26-19/h2-7,10-13H,8-9H2,1H3,(H,23,24)/b22-13+
• InChI Key: GIMVLNOVKJIASQ-LPYMAVHISA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=CC3=C(S2)C4=CC=CC=C4CC3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2=CC3=C(S2)C4=CC=CC=C4CC3
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

N'-[(1E)-(4-methoxyphenyl)methylidene]-4H,5H-naphtho[1,2-b]thiophene-2-carbohydrazide is a useful research compound. Its molecular formula is C21H18N2O2S and its molecular weight is 362.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• N'-[(1E)-(4-methoxyphenyl)methylidene]-4H,5H-naphtho[1,2-b]thiophene-2-carbohydrazide is a Schiff base synthesized through condensation reactions, displaying properties relevant for crystallography studies. The compound exhibits almost planar molecular structure, with crystal packing stabilized by N-H·O hydrogen bonds, C-H·O hydrogen bonds, and C-H·π-ring interactions (Yathirajan et al., 2007).

Antioxidant and Anticancer Activities

• Derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, similar in structure to the compound , have shown significant antioxidant activity. Some of these derivatives exhibited higher antioxidant potency compared to ascorbic acid. Additionally, they demonstrated notable anticancer activity against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

Optical and Photophysical Properties

• The compound's related derivatives, like poly(thiophene)s, have been studied for their optical and photophysical properties. Postfunctionalization of these compounds has shown significant effects on their fluorescence yield and solid-state emission, which is crucial for developing advanced materials in electronics and photonics (Li et al., 2002).

Electrophilic Chemistry and Stability

• Studies involving thia-PAHs (Polycyclic Aromatic Hydrocarbons) with methoxy groups have contributed to understanding stable carbocations and electrophilic substitutions. These insights are important for developing new synthetic pathways and understanding reaction mechanisms in organic chemistry (Laali et al., 2007).

Biodesulfurization Applications

• Related compounds, like Naphtho[2,1-b]thiophene, have been used in biodesulfurization studies. These studies are crucial for environmental applications, especially in treating fossil fuels to reduce sulfur content and mitigate environmental pollution (Kirimura et al., 2002).

Nonlinear Optical Properties

• Hydrazones with structural similarities to the compound have been investigated for their nonlinear optical properties. These properties are vital for the development of optical devices like limiters and switches, with potential applications in photonics and telecommunications (Naseema et al., 2010).